Cas no 2228770-78-1 (4-hydroxy-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid
• CAS No: 2228770-78-1
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 6447060
• PubChem ID: 165836400
• Update Time: 2025-09-28

4-hydroxy-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid
• 4-hydroxy-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclohexane-1-carboxylic acid
• 2228770-78-1
• EN300-1729156

• Inchi： 1S/C11H17N3O3/c15-9-1-3-11(4-2-9,10(16)17)5-6-14-8-12-7-13-14/h7-9,15H,1-6H2,(H,16,17)
• InChI Key： UBLDDMAMGCIAAR-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(CCN2C=NC=N2)CC1

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.2Ų

Additional information on 4-hydroxy-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclohexane-1-carboxylic acid

4-Hydroxy-1-[2-(1H-1,2,4-Triazol-1-yl)ethyl]cyclohexane-1-carboxylic Acid: A Comprehensive Overview

4-Hydroxy-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclohexane-1-carboxylic acid, identified by the CAS number 2228770-78-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule combines a cyclohexane ring with a hydroxyl group and a carboxylic acid moiety, further substituted with a triazole group, making it a versatile structure for various chemical modifications and biological interactions.

The synthesis of 4-hydroxy-cyclohexane-carboxylic acid derivatives has been extensively studied due to their potential as building blocks in medicinal chemistry. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging both traditional organic reactions and modern catalytic techniques. The incorporation of the triazole group, a heterocyclic structure known for its stability and reactivity, adds functional diversity to the molecule, enhancing its potential for binding to biological targets.

From a pharmacological perspective, 4-hydroxy-cyclohexane-carboxylic acid derivatives have shown promise in modulating various biological pathways. Studies have demonstrated their ability to act as agonists or antagonists at specific receptor sites, making them candidates for treating conditions such as inflammation, neurodegenerative diseases, and metabolic disorders. The presence of the triazole group further enhances the compound's bioavailability and selectivity, which are critical factors in drug design.

Recent research has focused on the optimization of this compound's pharmacokinetic properties. By modifying the substituents on the triazole ring or altering the cyclohexane backbone, scientists have been able to improve the compound's solubility and permeability. These modifications are essential for ensuring that the compound can effectively reach its target site within the body while minimizing off-target effects.

In terms of therapeutic applications, 4-hydroxy-cyclohexane-carboxylic acid derivatives have shown particular promise in anti-inflammatory therapies. Preclinical studies indicate that these compounds can inhibit key inflammatory mediators without causing significant toxicity to healthy cells. This selective inhibition makes them attractive candidates for developing novel anti-inflammatory agents with improved safety profiles.

The integration of computational chemistry tools has also played a pivotal role in advancing our understanding of this compound. Molecular docking studies have revealed potential binding modes at target proteins, providing insights into how structural modifications can enhance binding affinity. Additionally, quantum mechanical calculations have shed light on the electronic properties of the molecule, aiding in the prediction of its reactivity under different conditions.

In conclusion, 4-hydroxy-cyclohexane-carboxylic acid derivatives, particularly those bearing a triazole substituent as in CAS No. 2228770-78-1, represent a valuable class of compounds with diverse applications in drug discovery. Their unique structure and functional groups make them ideal candidates for exploring new therapeutic avenues while continuing to refine their pharmacological properties through cutting-edge research methodologies.